Cas no 2228683-50-7 (tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate
• CAS No: 2228683-50-7
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6083563
• PubChem ID: 165783033
• Update Time: 2025-07-21

tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate
• EN300-1875128
• tert-butyl N-[2-(3-amino-3-methylbutyl)-4-hydroxyphenyl]carbamate
• 2228683-50-7

• Inchi： 1S/C16H26N2O3/c1-15(2,3)21-14(20)18-13-7-6-12(19)10-11(13)8-9-16(4,5)17/h6-7,10,19H,8-9,17H2,1-5H3,(H,18,20)
• InChI Key： CPJTWRDJXWVGSG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CCC(C)(C)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate

Research Update on tert-Butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate (CAS: 2228683-50-7)

The compound tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate (CAS: 2228683-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a hydroxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate, emphasizing its role as an intermediate in the development of novel kinase inhibitors. The study highlighted the compound's ability to modulate key signaling pathways involved in cancer progression, making it a candidate for further preclinical evaluation. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity, which is critical for subsequent biological testing.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its neuroprotective properties. The study demonstrated that tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate could attenuate oxidative stress and inflammation in neuronal cells, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings were supported by in vitro assays and molecular docking studies, which revealed interactions with key targets like the Nrf2 pathway.

Furthermore, the compound's pharmacokinetic profile was evaluated in a recent preclinical study. The results indicated favorable absorption and distribution characteristics, with moderate metabolic stability. These properties are essential for its development as a drug candidate, and ongoing research aims to optimize its bioavailability and reduce potential off-target effects. The study also noted the need for further in vivo validation to confirm these preliminary findings.

In summary, tert-butyl N-2-(3-amino-3-methylbutyl)-4-hydroxyphenylcarbamate (CAS: 2228683-50-7) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications span from oncology to neurology, and ongoing research continues to uncover its full therapeutic potential. Future studies will likely focus on structure-activity relationship (SAR) optimization and translational research to advance this compound toward clinical trials.